Cas no 1351615-68-3 (3-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamidocyclohexyl N-phenylcarbamate)

• Product Name: 3-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamidocyclohexyl N-phenylcarbamate
• CAS No: 1351615-68-3
• MF: C₂₄H₂₅N₃O₄
• MW: 419.473006010056
• CID: 5841370
• PubChem ID: 71794276
• Update Time: 2025-07-15

3-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamidocyclohexyl N-phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• 3-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamidocyclohexyl N-phenylcarbamate
• 3-(2-(2-methyl-1H-indol-3-yl)-2-oxoacetamido)cyclohexyl phenylcarbamate
• AKOS024544731
• F6250-0134
• VU0541321-1
• 1351615-68-3
• 3-[2-(2-methyl-1H-indol-3-yl)-2-oxoacetamido]cyclohexyl N-phenylcarbamate
• [3-[[2-(2-methyl-1H-indol-3-yl)-2-oxoacetyl]amino]cyclohexyl] N-phenylcarbamate

• Inchi： 1S/C24H25N3O4/c1-15-21(19-12-5-6-13-20(19)25-15)22(28)23(29)26-17-10-7-11-18(14-17)31-24(30)27-16-8-3-2-4-9-16/h2-6,8-9,12-13,17-18,25H,7,10-11,14H2,1H3,(H,26,29)(H,27,30)
• InChI Key： JGRANBOXIQAEME-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC=CC=1)=O)C1CCCC(C1)NC(C(C1=C(C)NC2C=CC=CC1=2)=O)=O

Computed Properties

• Exact Mass: 419.18450629g/mol
• Monoisotopic Mass: 419.18450629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 663
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 100Ų

Additional information on 3-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamidocyclohexyl N-phenylcarbamate

Introduction to Compound with CAS No. 1351615-68-3 and Product Name: 3-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamidocyclohexyl N-phenylcarbamate

The compound with the CAS number 1351615-68-3 and the product name 3-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamidocyclohexyl N-phenylcarbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered attention due to its potential applications in medicinal chemistry and drug development. The unique combination of functional groups in its molecular framework suggests a multifaceted role in biological interactions, making it a subject of intense research interest.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel compounds that leverage intricate molecular architectures to achieve higher efficacy and specificity in therapeutic interventions. The compound in question, 3-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamidocyclohexyl N-phenylcarbamate, incorporates elements such as the indole moiety and the carbamate group, which are well-documented for their pharmacological properties. The presence of these groups not only contributes to the compound's chemical diversity but also opens up possibilities for diverse biological activities.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. The indole ring, a prominent feature in many pharmacologically active compounds, is known for its role in modulating various biological pathways. Specifically, derivatives of indole have been extensively studied for their potential in treating neurological disorders, cancer, and inflammatory conditions. The 2-methyl-1H-indol-3-yl substituent in this compound hints at its potential to interact with enzymes and receptors involved in these pathways, thereby exhibiting therapeutic effects.

The cyclohexyl moiety and the 2-oxoacetamido group further enhance the compound's complexity and functionality. The cyclohexyl ring provides steric stability, while the amido group introduces a polar region that can interact with biological targets. This combination suggests that the compound may exhibit both lipophilic and hydrophilic characteristics, allowing it to traverse biological membranes while maintaining solubility in aqueous environments. Such properties are crucial for drug candidates aiming to achieve systemic distribution and target-specific action.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with remarkable accuracy. By leveraging machine learning algorithms and molecular docking studies, scientists can identify potential binding interactions between the compound and biological targets. In the case of 3-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamidocyclohexyl N-phenylcarbamate, computational studies have suggested that it may interact with enzymes such as cytochrome P450 family members, which are involved in drug metabolism and signaling pathways.

The N-phenylcarbamate group at the end of the molecular chain adds another layer of complexity. Phenylcarbamates are known for their ability to modulate enzyme activity and have been explored in various therapeutic contexts. For instance, they have shown promise in inhibiting proteases and kinases, which are key targets in oncology research. The phenyl ring's aromaticity allows for π-stacking interactions with biological targets, enhancing binding affinity. This feature makes N-phenylcarbamate derivatives particularly interesting for developing drugs that require high specificity.

One area where this compound shows particular promise is in the treatment of neurological disorders. Indole derivatives have been implicated in modulating neurotransmitter systems, particularly serotonin and dopamine pathways. Given the presence of the 2-methyl-1H-indol-3-yl moiety, it is conceivable that this compound could influence these systems by interacting with serotonin receptors or enzymes involved in neurotransmitter synthesis and degradation. Preclinical studies have begun to explore such possibilities, with initial findings suggesting potential benefits in models of depression and anxiety.

In addition to its neurological applications, this compound has also been investigated for its anti-inflammatory properties. Chronic inflammation is a hallmark of many diseases, including arthritis, cardiovascular disorders, and metabolic syndromes. The structural features of 3-2-(2-methyl-1H-indol-3-yl)-2-oxyacetamidocyclohexyl N phenylcarbamate, particularly the indole ring and amido group, suggest that it may interfere with inflammatory signaling pathways by inhibiting key enzymes such as COX (cyclooxygenase) and LOX (lipoxygenase). These enzymes are central to prostaglandin synthesis, which drives inflammation.

The development of new drug candidates often involves optimizing synthetic routes to improve yield and purity while minimizing side reactions. For 3 2 ( 2 methyl 1H indol 3 yl ) 2 oxoacetamidocyclohexyl N phenylcarbamate, researchers have focused on developing efficient synthetic methodologies that preserve the integrity of sensitive functional groups such as the indole ring and amido bond. Advances in green chemistry principles have also been incorporated into these synthetic strategies, aiming to reduce environmental impact without compromising efficiency.

As interest in personalized medicine grows, so does the need for compounds that can be tailored to individual patient profiles. The flexibility offered by the structural framework of this compound allows for modifications that could enhance its pharmacokinetic properties or target specific genetic markers associated with disease susceptibility. For instance, site-directed mutagenesis studies could be employed to identify how variations in the phenyl ring or cyclohexyl substituent influence binding affinity and metabolic stability.

The regulatory landscape for new drug development is stringent but essential for ensuring patient safety and efficacy. To bring 3 2 ( 2 methyl 1H indol 3 yl ) 2 oxoacetamidocyclohexyl N phenylcarbamate closer to clinical application requires rigorous testing across multiple phases of clinical trials. These trials aim to establish dosing regimens, monitor adverse effects, and compare outcomes against placebo or existing treatments. Collaborative efforts between academic institutions, pharmaceutical companies, and regulatory agencies are critical to navigating this complex process efficiently.

In conclusion, 1351615 68 3and its product name, 3 2 ( 2 methyl 1H indol 3 yl ) 2 oxoacetamidocyclohexyl N phenylcarbamate, represent a significant contribution to pharmaceutical chemistry with far-reaching implications for human health。 Its unique molecular architecture positions it as a promising candidate for treating neurological disorders、inflammatory conditions、and potentially other diseases。 As research continues，the full therapeutic potential of this compound will likely become clearer，leading to new treatment options for patients worldwide。